Cas no 1029128-52-6 (4-Fluorophenethylzinc bromide 0.5 M in Tetrahydrofuran)

• Product Name: 4-Fluorophenethylzinc bromide 0.5 M in Tetrahydrofuran
• CAS No: 1029128-52-6
• MF: C₈H₈BrFZn
• MW: 268.460521697998
• MDL: MFCD07698730
• CID: 4787613
• Update Time: 2026-02-27

4-Fluorophenethylzinc bromide 0.5 M in Tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 4-fluorophenethylzinc bromide
• 4-Fluorophenethylzinc bromide 0.5 M in Tetrahydrofuran
• 4-Fluorophenethylzinc bromide, 0.5M in tetrahydrofuran

• MDL： MFCD07698730
• Inchi： 1S/C8H8F.BrH.Zn/c1-2-7-3-5-8(9)6-4-7;;/h3-6H,1-2H2;1H;/q-1;;+2/p-1
• InChI Key： VAYHJYCHOBXAIL-UHFFFAOYSA-M
• SMILES： Br[Zn+].FC1C=CC(=CC=1)C[CH2-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 82.2
• Topological Polar Surface Area: 0

Additional information on 4-Fluorophenethylzinc bromide 0.5 M in Tetrahydrofuran

Comprehensive Guide to 4-Fluorophenethylzinc bromide 0.5 M in Tetrahydrofuran (CAS No. 1029128-52-6)

4-Fluorophenethylzinc bromide 0.5 M in Tetrahydrofuran (CAS No. 1029128-52-6) is a highly specialized organozinc reagent widely used in modern synthetic chemistry. This compound, dissolved in Tetrahydrofuran (THF), offers exceptional reactivity in cross-coupling reactions, particularly in the formation of carbon-carbon bonds. Its unique properties make it a valuable tool for researchers working on pharmaceutical intermediates, agrochemicals, and advanced materials. The 0.5 M concentration ensures optimal handling and precision in laboratory applications, while the THF solvent enhances solubility and stability.

The growing demand for fluorinated organic compounds has placed 4-Fluorophenethylzinc bromide at the forefront of innovative research. Fluorination is a key strategy in drug design, as it improves metabolic stability and bioavailability. This reagent enables the efficient introduction of the 4-fluorophenethyl group into target molecules, a feature highly sought after in the development of new therapeutics. Recent studies highlight its role in synthesizing potential candidates for central nervous system (CNS) drugs and anti-inflammatory agents, aligning with current trends in personalized medicine.

From a technical perspective, 4-Fluorophenethylzinc bromide 0.5 M in THF exhibits excellent compatibility with palladium-catalyzed reactions, such as Negishi coupling. Its bromide counterion facilitates transmetalation, a critical step in these transformations. Researchers appreciate its air- and moisture-sensitive nature, which necessitates handling under inert atmospheres but also ensures high purity and reactivity. The use of Tetrahydrofuran as a solvent is particularly advantageous due to its ability to dissolve organometallic compounds while maintaining low viscosity for easy manipulation.

In the context of green chemistry, this reagent represents a balance between efficiency and environmental considerations. THF is a recyclable solvent, and the 0.5 M concentration minimizes waste generation. Moreover, the precise stoichiometry achievable with this formulation reduces the need for excess reagents, aligning with the principles of atom economy. These attributes make 4-Fluorophenethylzinc bromide a sustainable choice for industrial-scale applications where regulatory compliance and cost-effectiveness are paramount.

The versatility of CAS No. 1029128-52-6 extends to materials science, where it serves as a building block for liquid crystals and organic semiconductors. The electron-withdrawing nature of the fluorine atom influences the electronic properties of resulting materials, making it invaluable for optoelectronic devices. As the demand for flexible electronics and energy-efficient displays grows, so does the relevance of this compound in cutting-edge research and development.

Quality control is a critical aspect when working with 4-Fluorophenethylzinc bromide 0.5 M in Tetrahydrofuran. Reputable suppliers provide detailed certificates of analysis, including assays by titration and residual solvent content. Proper storage at controlled temperatures and under argon or nitrogen atmospheres ensures prolonged shelf life. These measures are essential for maintaining the reagent's performance in sensitive applications such as asymmetric synthesis and late-stage functionalization of complex molecules.

Looking ahead, the applications of 4-Fluorophenethylzinc bromide are expected to expand further with advancements in flow chemistry and automated synthesis platforms. Its compatibility with continuous manufacturing processes positions it as a key player in the pharmaceutical industry's shift toward more efficient production methods. As research continues to uncover new reactivities and transformations, this compound will undoubtedly remain a cornerstone of modern organic synthesis laboratories worldwide.